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Compound of Interest

Compound Name: GSK3368715 hydrochloride

Cat. No.: B8209998 Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for researchers, scientists, and drug development professionals handling GSK3368715
hydrochloride. Adherence to these procedures is critical to ensure personnel safety and

maintain experimental integrity.

GSK3368715 hydrochloride is a potent, orally active, and selective inhibitor of Type I Protein

Arginine Methyltransferases (PRMTs) with potential anti-tumor activity.[1][2] Due to its potency,

all personnel must be thoroughly trained on its potential hazards and the safe handling

procedures outlined below before beginning any work.[3]

Essential Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against accidental exposure. The

following equipment is mandatory when handling GSK3368715 hydrochloride.
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Protection Level Required PPE Specific Recommendations

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

vicinity of the compound.[3]

Face Protection Face shield

Required when there is a risk

of splashes or sprays,

particularly during solution

preparation and transfers.[3]

Body Protection
Dedicated, buttoned laboratory

coat or disposable gown

A disposable gown is

recommended for procedures

with a higher risk of

contamination.[3]

Hand Protection
Double-gloving with nitrile

gloves

Change gloves immediately if

contaminated.

Respiratory Protection N95 particulate mask or higher

Required when handling the

solid compound or if aerosol

generation is possible.[3] For

highly potent compounds, a

powered air-purifying respirator

(PAPR) may be necessary.[4]

[5]

Foot Protection
Closed-toe shoes and shoe

covers

Shoe covers provide an

additional barrier against

contamination.[6]

Operational Plan: Step-by-Step Handling
Procedures
All manipulations of solid GSK3368715 hydrochloride and its solutions must occur in a

designated handling area, such as a certified chemical fume hood, to prevent inhalation of dust

or aerosols.[3] For potent compounds, containment technologies like flexible containment glove

bags can significantly lower exposure risk.[4]

1. Preparation and Weighing:
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Before handling, ensure the designated area is clean and equipped with all necessary

supplies, including a plastic-backed absorbent liner to contain potential spills.[3]

When weighing the solid compound, do so within a chemical fume hood or a glove bag to

minimize the risk of inhalation.

Use dedicated spatulas and weighing boats.

2. Solution Preparation:

GSK3368715 hydrochloride is soluble in DMSO.[3][7] When preparing stock solutions,

work within a chemical fume hood.[3]

Add the solvent slowly to the solid compound to avoid splashing.

Cap the vial tightly and vortex until the solid is completely dissolved.

3. Experimental Use:

When diluting stock solutions or adding the compound to experimental setups, continue to

work within a chemical fume hood.

Use filtered pipette tips to prevent aerosol contamination.

4. Storage:

Store GSK3368715 hydrochloride in a tightly sealed container in a cool, dry, and well-

ventilated area.[3]

Recommended storage temperatures for stock solutions are -20°C for up to one month or

-80°C for up to six months.[3]

Experimental Workflow for Handling GSK3368715 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8209998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

